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Compound of Interest

Compound Name: 4-Fluorobenzaldehyde-2,3,5,6-D4

Cat. No.: B562760 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This guide pertains to the safety and handling of 4-Fluorobenzaldehyde. The

deuterated form, 4-Fluorobenzaldehyde-d4, is expected to have virtually identical safety and

handling requirements, as the substitution of hydrogen with deuterium does not significantly

alter its chemical reactivity or toxicological profile in this context. The information provided is

based on available safety data for the non-deuterated compound (CAS 459-57-4).

This document provides a comprehensive overview of the safety and handling protocols for 4-

Fluorobenzaldehyde-d4, a crucial intermediate in various synthetic applications. Adherence to

these guidelines is essential for ensuring a safe laboratory environment.

Chemical and Physical Properties
4-Fluorobenzaldehyde is a flammable liquid that is slightly soluble in water.[1][2] Its vapors are

heavier than air and can form explosive mixtures with air.[1][3]
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Property Value

Molecular Formula C₇H₅FO

Molecular Weight 124.11 g/mol [4][5]

Appearance Clear to very slight yellow liquid[1][6]

Melting Point -10 °C (14 °F)[4][7][8]

Boiling Point 181 °C (357.8 °F) at 758 mmHg[6][8]

Density 1.150 - 1.18 g/cm³ at 20 °C[6][7]

Vapor Density 4.3[8]

Vapor Pressure 1 hPa at 20 °C; 7.1 hPa at 50 °C[6]

Water Solubility 4,689 mg/L at 25 °C[6]

Flash Point 62 °C (143.6 °F) - Closed Cup[6][8]

Toxicological Information
The toxicological properties of 4-Fluorobenzaldehyde have not been fully investigated.[1][3]

However, available data indicates that it is harmful if swallowed and causes irritation to the skin,

eyes, and respiratory system.[4][8]

Toxicity Metric Value Species

LD50 (Oral) >= 1600 - <= 1800 mg/kg bw Rat (female)[6]

LC50 (Fish) 7.07 mg/L - 96 h Danio rerio (Zebra fish)[6]

EC50 (Microorganisms) 510.8 mg/L - 3 h Activated sludge, domestic[6]

Hazard Identification and GHS Classification
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Hazard Class Category Hazard Statement

Flammable Liquids 3 or 4
H226: Flammable liquid and

vapour[4][6]

Acute Toxicity, Oral 4
H302: Harmful if swallowed[5]

[8]

Skin Irritation 2
H315: Causes skin irritation[4]

[6]

Serious Eye Irritation 2
H319: Causes serious eye

irritation[4][6]

Specific target organ toxicity —

single exposure
3

H335: May cause respiratory

irritation[4][6]

Signal Word: Warning[4][6][8]

Pictograms:

Flame (GHS02)

Exclamation Mark (GHS07)

Experimental Protocols for Safe Handling
A risk assessment should be conducted before handling. The following PPE is recommended:

Eye/Face Protection: Wear tightly fitting safety goggles or a face shield conforming to EN166

(EU) or NIOSH (US) standards.[4][6]

Skin Protection:

Gloves: Handle with chemical-resistant gloves (e.g., PVC) inspected prior to use.[4][9] Use

proper glove removal technique to avoid skin contact.[4]

Clothing: Wear impervious, flame-retardant, and antistatic protective clothing to prevent

skin exposure.[4][6] A PVC apron or suit may be required for severe exposure.[9]
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Respiratory Protection: Use only in a well-ventilated area.[1][9] If exposure limits are

exceeded or irritation is experienced, use a full-face respirator with appropriate cartridges

(e.g., type ABEK, EN 14387) or a self-contained breathing apparatus (SCBA).[4][6]

Work in a well-ventilated area, preferably a chemical fume hood.[1][9]

Avoid all personal contact, including inhalation of vapors.[9]

Keep away from heat, sparks, open flames, and other ignition sources. No smoking.[1][4][6]

Use non-sparking tools and explosion-proof equipment.[1][6]

Ground and bond containers when transferring material to prevent static discharge.[1][6]

Do not eat, drink, or smoke when using this product.[8][10]

Wash hands and any exposed skin thoroughly after handling.[1][4][8]

Store in a tightly closed, original container in a cool, dry, and well-ventilated area designated

as a flammables area.[1][4][9]

Keep containers securely sealed and upright to prevent leakage.[4][9]

Store away from incompatible materials such as oxidizing agents, strong bases, and strong

reducing agents.[3][9]

Protect containers from physical damage and check regularly for leaks.[9]

Minor Spills:

Remove all sources of ignition immediately.[1][9]

Ensure adequate ventilation.[1][4]

Wear appropriate PPE as described in section 4.1.[9]

Absorb the spill with an inert material such as dry sand, earth, or vermiculite.[1][9]
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Collect the absorbed material using non-sparking tools and place it into a suitable, labeled

chemical waste container for disposal.[1][9]

Major Spills:

Evacuate personnel to a safe area and move upwind.[4][9]

Alert the fire brigade or emergency services, informing them of the location and nature of

the hazard.[9]

Prevent the spill from entering drains or waterways.[4][9]

Contain the spillage using methods such as wet-brushing or an electrically protected

vacuum cleaner.[4]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy

to do. Seek immediate medical attention.[1][4][9]

Skin Contact: Immediately remove all contaminated clothing and shoes. Flush skin with

plenty of soap and water for at least 15 minutes. Seek medical attention if irritation persists.

[1][4][9]

Inhalation: Remove the victim from exposure to fresh air immediately. If not breathing, give

artificial respiration. If breathing is difficult, administer oxygen. Seek immediate medical aid.

[1][4][9]

Ingestion: Do NOT induce vomiting. If the victim is conscious and alert, rinse their mouth with

water and give 2-4 cupfuls of milk or water. Never give anything by mouth to an unconscious

person. Seek immediate medical attention.[1][4]

Suitable Extinguishing Media: Use dry chemical, carbon dioxide, water spray, or alcohol-

resistant foam. For large fires, use water spray, fog, or alcohol-resistant foam.[1][4]

Specific Hazards: The substance is flammable and vapors may form explosive mixtures with

air.[1] Containers may explode when heated.[1] During a fire, irritating and highly toxic gases

such as carbon monoxide, carbon dioxide, and hydrogen fluoride may be generated.[1][3][4]
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Protective Actions: Wear a self-contained breathing apparatus (SCBA) and full protective

gear.[4][6] Use water spray to keep fire-exposed containers cool.[1][4]

Dispose of this chemical and its container at an approved waste disposal plant in

accordance with local, state, and federal regulations.[6][8][10]

Product may be burned in a chemical incinerator equipped with an afterburner and scrubber.

[4]

Contaminated packaging should be disposed of as unused product.[4]

Workflow and Relationship Diagrams
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Safe Handling Workflow for 4-Fluorobenzaldehyde-d4
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Emergency Response Logic

Emergency Response Logic
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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